Cas no 72039-16-8 (Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester)

• Product Name: Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester
• CAS No: 72039-16-8
• MF: C₁₀H₁₇N₂O₄PS
• MW: 292.291742086411
• CID: 566398
• PubChem ID: 3055117
• Update Time: 2025-04-19

Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester
• 5-[ethoxy(propan-2-yloxy)phosphinothioyl]oxy-2-methylpyridazin-3-one
• 72039-16-8
• O-Ethyl O-(1-methyl-6-oxo-1,6-dihydropyridazin-4-yl) O-propan-2-yl phosphorothioate
• Phosphorothioic acid,o-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl)o-e thyl O-(1-methylethyl)ester
• Phosphorothioic acid, O-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl) O-ethyl O-(1-methylethyl) ester
• DTXSID70992726

• Inchi： 1S/C10H17N2O4PS/c1-5-14-17(18,15-8(2)3)16-9-6-10(13)12(4)11-7-9/h6-8H,5H2,1-4H3
• InChI Key： AWHQQQNMQNXHBP-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OC1C=NN(C)C(C=1)=O)OC(C)C

Computed Properties

• Exact Mass: 292.06481
• Monoisotopic Mass: 292.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 335°C at 760 mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.554
• PSA: 60.36
• LogP: 2.49570